Cas no 1896931-02-4 (1-4-(methoxymethyl)phenylpropan-2-ol)

• Product Name: 1-4-(methoxymethyl)phenylpropan-2-ol
• CAS No: 1896931-02-4
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 6273467
• PubChem ID: 117278420
• Update Time: 2025-05-26

1-4-(methoxymethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(methoxymethyl)phenylpropan-2-ol
• 1-[4-(methoxymethyl)phenyl]propan-2-ol
• 1896931-02-4
• EN300-1772083

• Inchi： 1S/C11H16O2/c1-9(12)7-10-3-5-11(6-4-10)8-13-2/h3-6,9,12H,7-8H2,1-2H3
• InChI Key： WEXVQEQEIDODGR-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC(COC)=CC=1

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-4-(methoxymethyl)phenylpropan-2-ol

1-4-(Methoxymethyl)Phenylpropan-2-ol: A Comprehensive Overview

1-4-(Methoxymethyl)Phenylpropan-2-ol is a versatile organic compound with the CAS number 1896931-02-4. This compound, also referred to as 4-(methoxymethyl)phenyl propan-2-ol, is widely recognized in the chemical and pharmaceutical industries for its unique properties and diverse applications. Its structure consists of a phenyl group substituted with a methoxymethyl moiety and a propanol group, making it a valuable intermediate in various synthetic processes.

The synthesis of 1-4-(methoxymethyl)phenylpropan-2-ol involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to ensure high yield and purity. Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents, particularly in the field of anti-inflammatory drugs. Researchers have demonstrated that the compound exhibits significant anti-inflammatory activity, making it a promising candidate for further exploration in drug discovery.

In addition to its pharmaceutical applications, 1-4-(methoxymethyl)phenylpropan-2-ol has found utility in the production of high-performance materials. For instance, it serves as a key precursor in the synthesis of advanced polymers and surfactants. The compound's ability to form stable emulsions has made it invaluable in the formulation of personal care products, including shampoos, conditioners, and skin care creams.

Recent advancements in green chemistry have also brought attention to the eco-friendly synthesis and application of 1-4-(methoxymethyl)phenylpropan-2-ol. Scientists have developed sustainable methods to produce this compound using renewable feedstocks and biocatalysts, reducing its environmental footprint. These innovations align with global efforts to promote environmentally responsible chemical practices.

The compound's unique properties are further enhanced by its ability to undergo various functional group transformations. For example, oxidation reactions can convert it into corresponding ketones or aldehydes, expanding its applicability in organic synthesis. This flexibility has made 1-4-(methoxymethyl)phenylpropan-2-ol a cornerstone in modern organic chemistry.

Moreover, 1-4-(methoxymethyl)phenylpropan-2-ol plays a pivotal role in the development of agrochemicals. Its use as an intermediate in the synthesis of herbicides and pesticides has been extensively studied, with recent research emphasizing its efficacy under varying environmental conditions. This underscores its importance in sustainable agriculture practices.

In conclusion, 1-4-(methoxymethyl)phenylpropan-2-ol (CAS No: 1896931-02) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agriculture. Its versatility and adaptability continue to drive innovation across various industries, solidifying its position as a key player in contemporary chemical research.